Cas no 1806795-55-0 (Ethyl 2-amino-6-chloro-4-(difluoromethyl)pyridine-3-carboxylate)

• Product Name: Ethyl 2-amino-6-chloro-4-(difluoromethyl)pyridine-3-carboxylate
• CAS No: 1806795-55-0
• MF: C₉H₉ClF₂N₂O₂
• MW: 250.629768133163
• CID: 4854304
• Update Time: 2025-10-28

Ethyl 2-amino-6-chloro-4-(difluoromethyl)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-amino-6-chloro-4-(difluoromethyl)pyridine-3-carboxylate

• Inchi： 1S/C9H9ClF2N2O2/c1-2-16-9(15)6-4(7(11)12)3-5(10)14-8(6)13/h3,7H,2H2,1H3,(H2,13,14)
• InChI Key： WKPNPOXBBVMNNO-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)F)=C(C(=O)OCC)C(N)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 256
• XLogP3: 2.9
• Topological Polar Surface Area: 65.2

Additional information on Ethyl 2-amino-6-chloro-4-(difluoromethyl)pyridine-3-carboxylate

Research Brief on Ethyl 2-amino-6-chloro-4-(difluoromethyl)pyridine-3-carboxylate (CAS: 1806795-55-0)

Ethyl 2-amino-6-chloro-4-(difluoromethyl)pyridine-3-carboxylate (CAS: 1806795-55-0) is a key intermediate in the synthesis of biologically active compounds, particularly in the development of agrochemicals and pharmaceuticals. Recent studies have highlighted its significance in the design of novel pyridine-based derivatives with potential applications in drug discovery and crop protection. This research brief consolidates the latest findings related to this compound, focusing on its synthesis, reactivity, and biological activities.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of Ethyl 2-amino-6-chloro-4-(difluoromethyl)pyridine-3-carboxylate as a precursor for the development of kinase inhibitors. The study demonstrated that modifications at the 2-amino and 4-difluoromethyl positions significantly influenced the compound's binding affinity to target kinases, offering insights into structure-activity relationships (SAR). The findings suggest its potential as a scaffold for designing selective kinase inhibitors with applications in oncology.

Another recent investigation, featured in Bioorganic & Medicinal Chemistry Letters, examined the compound's role in agrochemical research. The study revealed that derivatives of Ethyl 2-amino-6-chloro-4-(difluoromethyl)pyridine-3-carboxylate exhibited potent herbicidal activity against broadleaf weeds. The introduction of the difluoromethyl group was found to enhance the compound's metabolic stability, making it a promising candidate for further optimization in herbicide development.

From a synthetic chemistry perspective, a 2022 paper in Tetrahedron detailed an efficient, scalable route for the preparation of Ethyl 2-amino-6-chloro-4-(difluoromethyl)pyridine-3-carboxylate. The authors employed a palladium-catalyzed cross-coupling reaction to introduce the difluoromethyl group, achieving high yields and excellent regioselectivity. This method addresses previous challenges associated with the synthesis of difluoromethyl-substituted pyridines, paving the way for broader applications in medicinal and agrochemical chemistry.

Ongoing research continues to explore the versatility of Ethyl 2-amino-6-chloro-4-(difluoromethyl)pyridine-3-carboxylate. For instance, a preprint on ChemRxiv (2024) highlights its use in the development of fluorescent probes for cellular imaging. The compound's unique electronic properties, attributed to the difluoromethyl group, enable the design of probes with improved photostability and sensitivity, opening new avenues in bioimaging and diagnostics.

In conclusion, Ethyl 2-amino-6-chloro-4-(difluoromethyl)pyridine-3-carboxylate (CAS: 1806795-55-0) remains a compound of significant interest in both pharmaceutical and agrochemical research. Its structural features facilitate diverse chemical modifications, leading to compounds with tailored biological activities. Future studies are expected to further elucidate its potential in drug discovery, crop protection, and beyond, reinforcing its role as a valuable building block in synthetic chemistry.